Cas no 1363405-50-8 (Ethyl 5-Hydroxypyrazolo1,5-Apyrimidine-2-carboxylate)

• Product Name: Ethyl 5-Hydroxypyrazolo1,5-Apyrimidine-2-carboxylate
• CAS No: 1363405-50-8
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• MDL: MFCD21607427
• CID: 4727145
• PubChem ID: 135741858
• Update Time: 2025-06-11

Ethyl 5-Hydroxypyrazolo1,5-Apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-HYDROXYPYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLATE
• AX8266677
• 5-Oxo-4,5-dihydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid ethyl ester
• Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 4,5-dihydro-5-oxo-, ethyl ester
• MFCD21607427
• AS-36494
• ethyl 5-oxo-4H-pyrazolo[1,5-a]pyrimidine-2-carboxylate
• 1363405-50-8
• SCHEMBL24274526
• EN300-1129690
• AKOS024015515
• Ethyl 5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylate
• ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylate
• ETHYL5-HYDROXYPYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLATE
• Ethyl 5-Hydroxypyrazolo1,5-Apyrimidine-2-carboxylate

• MDL： MFCD21607427
• Inchi： 1S/C9H9N3O3/c1-2-15-9(14)6-5-7-10-8(13)3-4-12(7)11-6/h3-5H,2H2,1H3,(H,10,13)
• InChI Key： MRIVQOCMICUUQW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C2NC(C=CN2N=1)=O)=O

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2
• XLogP3: 0.3

Additional information on Ethyl 5-Hydroxypyrazolo1,5-Apyrimidine-2-carboxylate

Ethyl 5-Hydroxypyrazolo1,5-apyrimidine-2-carboxylate (CAS No. 1363405-50-8): A Comprehensive Overview

Ethyl 5-Hydroxypyrazolo1,5-apyrimidine-2-carboxylate, identified by its CAS number 1363405-50-8, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrazolo[1,5-a]pyrimidine core, which is a fused bicyclic system containing nitrogen atoms, making it a valuable scaffold for designing biologically active molecules.

The< strong>5-Hydroxypyrazolo1,5-apyrimidine-2-carboxylate moiety is particularly noteworthy for its ability to interact with various biological targets. The hydroxyl group at the 5-position and the carboxylate ester at the 2-position provide multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties. This flexibility has made it a popular choice for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The< strong>pyrazolo[1,5-a]pyrimidine scaffold has shown promise in this area due to its ability to mimic ATP binding sites and disrupt enzyme activity. Several studies have highlighted the potential of< strong>Ethyl 5-Hydroxypyrazolo1,5-apyrimidine-2-carboxylate as a lead compound for further optimization. For instance, researchers have demonstrated its inhibitory effects on various kinases, including tyrosine kinases and serine/threonine kinases, which are crucial in signal transduction pathways associated with tumor growth and metastasis.

One of the most compelling aspects of< strong>Ethyl 5-Hydroxypyrazolo1,5-apyrimidine-2-carboxylate is its structural versatility. The presence of both hydroxyl and ester functional groups allows for diverse chemical transformations, including etherification, amidation, and alkylation. These modifications can be strategically employed to enhance solubility, improve metabolic stability, and modulate binding affinity to biological targets. Such adaptability has led to the synthesis of several analogs that exhibit improved pharmacokinetic profiles and reduced toxicity compared to earlier generations of kinase inhibitors.

The< strong>Ethyl 5-Hydroxypyrazolo1,5-apyrimidine-2-carboxylate scaffold has also been explored in the context of antiviral and anti-inflammatory drug development. Preliminary studies suggest that derivatives of this compound can interfere with viral replication by inhibiting essential viral enzymes or by modulating host immune responses. Additionally, its ability to interact with inflammatory pathways has prompted investigations into its potential as an anti-inflammatory agent. These findings underscore the broad therapeutic applicability of< strong>Ethyl 5-Hydroxypyrazolo1,5-apyrimidine-2-carboxylate and highlight its significance in modern drug discovery.

In terms of synthetic methodologies, the preparation of< strong>Ethyl 5-Hydroxypyrazolo1,5-apyrimidine-2-carboxylate involves multi-step organic synthesis typically starting from readily available precursors such as hydrazine derivatives and malonates. The key steps include cyclization reactions to form the pyrazolo[1,5-a]pyrimidine core followed by functional group transformations to introduce the hydroxyl and ester moieties. Advances in synthetic chemistry have enabled more efficient and scalable production methods, making it feasible to conduct large-scale screening studies and derivative optimization.

The pharmacological evaluation of< strong>Ethyl 5-Hydroxypyrazolo1,5-apyrimidine-2-carboxylate has revealed several interesting properties. In vitro assays have shown that this compound exhibits moderate potency against various kinases with IC50 values ranging from nanomolar to micromolar concentrations. Additionally, it demonstrates selectivity over certain off-target enzymes, reducing the risk of side effects associated with non-specific inhibition. These characteristics make it an attractive candidate for further development into a lead compound for kinase inhibitor drugs.

The potential clinical applications of< strong>Ethyl 5-Hydroxypyrazolo1,5-apyrimidine-2-carboxylate are vast and span multiple therapeutic areas. In oncology, it holds promise as a treatment for solid tumors and hematological malignancies by targeting key signaling pathways involved in cancer cell proliferation and survival. In infectious diseases research, derivatives of this compound could be developed into antiviral agents effective against RNA viruses such as influenza or coronaviruses. Furthermore, its anti-inflammatory properties may translate into therapeutic benefits for chronic inflammatory diseases like rheumatoid arthritis or inflammatory bowel disease.

The development of< strong>Ethyl 5-Hydroxypyrazolo1,5-apyrimidine-2-carboxylate-based drugs would likely follow a traditional drug discovery pipeline involving hit identification, lead optimization, preclinical testing, and clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate laboratory findings into safe and effective therapies for patients. The growing interest in kinase inhibitors underscores the importance of compounds like< strong>Ethyl 5-Hydroxypyrazolo1,5-apyrimidine-2-carboxylate in addressing unmet medical needs.

In conclusion,< strong>Ethyl 5-Hydroxypyrazolo1,5-apyrimidine-2-carboxylate (CAS No. 1363405-50-8) is a versatile heterocyclic compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent scaffold for designing molecules targeting various biological processes including cancer progression, viral infections, and inflammation. With ongoing advancements in synthetic chemistry and pharmacological evaluation,< strong>Ethyl 5-Hydroxypyrazolo1,5-apyrimidine-2-carboxylate continues to emerge as a promising candidate for future therapeutic applications.